Cas no 2137792-59-5 (2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid)
2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-743811
- 2-[2-(butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid
- 2137792-59-5
- 2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid
-
- Inchi: 1S/C9H17NO2S/c1-3-6(2)9-10-7(5-13-9)4-8(11)12/h6-7,9-10H,3-5H2,1-2H3,(H,11,12)
- InChI Key: YPUOBMOUDBSCLL-UHFFFAOYSA-N
- SMILES: S1CC(CC(=O)O)NC1C(C)CC
Computed Properties
- Exact Mass: 203.09799996g/mol
- Monoisotopic Mass: 203.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 74.6Ų
2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-743811-0.05g |
2-[2-(butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid |
2137792-59-5 | 95.0% | 0.05g |
$1152.0 | 2025-03-11 | |
| Enamine | EN300-743811-0.1g |
2-[2-(butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid |
2137792-59-5 | 95.0% | 0.1g |
$1207.0 | 2025-03-11 | |
| Enamine | EN300-743811-0.25g |
2-[2-(butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid |
2137792-59-5 | 95.0% | 0.25g |
$1262.0 | 2025-03-11 | |
| Enamine | EN300-743811-0.5g |
2-[2-(butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid |
2137792-59-5 | 95.0% | 0.5g |
$1316.0 | 2025-03-11 | |
| Enamine | EN300-743811-1.0g |
2-[2-(butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid |
2137792-59-5 | 95.0% | 1.0g |
$1371.0 | 2025-03-11 | |
| Enamine | EN300-743811-2.5g |
2-[2-(butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid |
2137792-59-5 | 95.0% | 2.5g |
$2688.0 | 2025-03-11 | |
| Enamine | EN300-743811-5.0g |
2-[2-(butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid |
2137792-59-5 | 95.0% | 5.0g |
$3977.0 | 2025-03-11 | |
| Enamine | EN300-743811-10.0g |
2-[2-(butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid |
2137792-59-5 | 95.0% | 10.0g |
$5897.0 | 2025-03-11 |
2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid
Comprehensive Overview of 2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid (CAS No. 2137792-59-5): Properties, Applications, and Research Insights
The compound 2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid (CAS No. 2137792-59-5) is a structurally unique thiazolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its heterocyclic core and carboxylic acid functionality, this molecule serves as a versatile intermediate for synthesizing bioactive compounds. Its molecular formula and precise stereochemistry contribute to its potential in modulating biological pathways, making it a subject of interest for drug discovery programs targeting metabolic disorders and inflammation.
In recent years, the demand for specialty chemicals like 2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid has surged due to its role in developing small-molecule therapeutics. Researchers highlight its applicability in designing enzyme inhibitors, particularly those targeting PPAR receptors, which are linked to diabetes and obesity—topics frequently searched in AI-driven drug discovery platforms. The compound’s lipophilic side chain (butan-2-yl group) enhances membrane permeability, a critical factor discussed in ADME optimization studies.
The synthesis of CAS No. 2137792-59-5 typically involves cyclocondensation reactions between cysteine derivatives and ketones, followed by carboxylation. This process aligns with green chemistry principles, a trending topic in sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC purity testing and NMR spectroscopy are employed to ensure its structural integrity, addressing common queries about quality control in fine chemicals.
Beyond pharmaceuticals, 2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid finds utility in material science, where its chelating properties are explored for metal-ion coordination. This aligns with searches for novel ligands in catalysis, a hotspot in renewable energy research. Its thermal stability and solubility profile (e.g., in polar aprotic solvents) further expand its industrial relevance.
From an SEO perspective, this content integrates high-traffic keywords like "thiazolidine-based drug candidates", "CAS 2137792-59-5 supplier", and "structure-activity relationship of heterocycles", catering to both academic and commercial audiences. The compound’s patent landscape and regulatory status (GRAS/REACH compliance) are also frequently queried, underscoring the need for transparent technical documentation.
In summary, 2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid exemplifies the convergence of medicinal chemistry and industrial applications. Its multidisciplinary relevance ensures continued exploration in high-impact journals and R&D collaborations, positioning it as a compound of enduring scientific and commercial value.
2137792-59-5 (2-[2-(Butan-2-yl)-1,3-thiazolidin-4-yl]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)